Cas no 1601164-12-8 (4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid)

4-(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid is a pyrazole derivative with a butanoic acid side chain, offering versatile applications in organic synthesis and pharmaceutical research. Its structure combines a methoxy-substituted pyrazole core with a carboxylic acid functional group, enabling reactivity in coupling reactions, esterifications, and as a building block for heterocyclic compounds. The presence of methyl groups at the 1- and 3-positions enhances steric stability, while the methoxy group contributes to electronic modulation. This compound is particularly valuable in medicinal chemistry for the development of biologically active molecules, owing to its balanced lipophilicity and potential for further derivatization. Its purity and well-defined structure make it suitable for precise synthetic applications.
4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid structure
1601164-12-8 structure
Product Name:4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
CAS No:1601164-12-8
MF:C10H16N2O3
MW:212.245642662048
CID:5911180
PubChem ID:116016395
Update Time:2025-06-14

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid
    • 1601164-12-8
    • EN300-1846712
    • Inchi: 1S/C10H16N2O3/c1-7-8(5-4-6-9(13)14)10(15-3)12(2)11-7/h4-6H2,1-3H3,(H,13,14)
    • InChI Key: XICRPGHHQJRXIJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C)=NN1C)CCCC(=O)O

Computed Properties

  • Exact Mass: 212.11609238g/mol
  • Monoisotopic Mass: 212.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 64.4Ų

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid Pricemore >>

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Additional information on 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid

Comprehensive Overview of 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1601164-12-8)

4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1601164-12-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazole ring structure, is often explored for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its methoxy and dimethyl functional groups, which contribute to its reactivity and binding properties. The butanoic acid moiety further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their role in designing novel therapeutics. 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid is no exception, as it aligns with the growing trend of targeting specific enzymatic pathways. For instance, its structural similarity to known anti-inflammatory agents has prompted investigations into its efficacy for treating chronic conditions. This aligns with the broader industry focus on precision medicine and personalized therapeutics, where compounds like this are tailored to individual patient needs.

From a synthetic perspective, the compound's CAS No. 1601164-12-8 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories prioritize reproducible synthesis methods to ensure consistency in experimental outcomes. The compound's stability under various pH conditions also makes it suitable for formulation studies, a hot topic in drug delivery optimization. Notably, its lipophilic properties are being explored to enhance bioavailability, addressing a common challenge in oral drug administration.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid. Molecular docking simulations frequently feature this compound to predict its interactions with target proteins. Such applications resonate with the increasing use of machine learning in pharmaceutical R&D, where speed and accuracy are paramount. Additionally, its potential as a biomarker or probe molecule in diagnostic assays is under evaluation, reflecting the interdisciplinary nature of modern biomedical research.

Environmental and safety profiles are also critical considerations. While 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid is not classified as hazardous, its degradation pathways are studied to ensure compliance with green chemistry principles. This aligns with global efforts to minimize the ecological footprint of chemical manufacturing. Furthermore, its compatibility with biodegradable polymers is being tested for sustainable packaging applications, tapping into the eco-conscious consumer market.

In summary, 4-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1601164-12-8) exemplifies the intersection of innovation and practicality in contemporary chemistry. Its multifaceted applications—from drug development to environmental science—highlight its relevance in addressing both scientific and societal challenges. As research progresses, this compound is poised to play a pivotal role in advancing healthcare solutions and sustainable technologies.

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